PAF C-18:1
PAF C-18:1
PC(18:1(9Z)e/2:0) is an alkylacylglycero-3-phosphocholine.
Brand Name:
Vulcanchem
CAS No.:
85966-90-1
VCID:
VC21253572
InChI:
InChI=1S/C28H56NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h13-14,28H,6-12,15-26H2,1-5H3/b14-13-/t28-/m1/s1
SMILES:
CCCCCCCCC=CCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C
Molecular Formula:
C28H56NO7P
Molecular Weight:
549.7 g/mol
PAF C-18:1
CAS No.: 85966-90-1
Cat. No.: VC21253572
Molecular Formula: C28H56NO7P
Molecular Weight: 549.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PC(18:1(9Z)e/2:0) is an alkylacylglycero-3-phosphocholine. |
|---|---|
| CAS No. | 85966-90-1 |
| Molecular Formula | C28H56NO7P |
| Molecular Weight | 549.7 g/mol |
| IUPAC Name | [(2R)-2-acetyloxy-3-[(Z)-octadec-9-enoxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C28H56NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h13-14,28H,6-12,15-26H2,1-5H3/b14-13-/t28-/m1/s1 |
| Standard InChI Key | ZBOQHUSCQCEBGK-JLRCLJKCSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| SMILES | CCCCCCCCC=CCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)C |
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